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Compound of Interest

Compound Name: ENPP3 Inhibitor 1

Cat. No.: B10830466 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the selectivity profile of ENPP3 Inhibitor 1
against its close homolog ENPP1 and other key ectonucleotidases. The information presented

herein is compiled from publicly available experimental data to assist researchers in evaluating

this inhibitor for their specific applications.

Executive Summary
ENPP3 Inhibitor 1 (CAS 333413-02-8) is a potent and selective inhibitor of Ectonucleotide

Pyrophosphatase/Phosphodiesterase 3 (ENPP3). Experimental data demonstrates significant

selectivity for ENPP3 over ENPP1. While qualitative statements regarding its selectivity against

other ectonucleotidases exist, specific quantitative data for a broader panel of these enzymes

is not consistently available in the public domain. In addition to its primary target, this inhibitor

has been shown to potently inhibit carbonic anhydrases II and IX.

Selectivity Profile: Quantitative Analysis
The inhibitory activity of ENPP3 Inhibitor 1 has been quantified against ENPP3 and ENPP1,

revealing a strong preference for ENPP3. The available data is summarized in the table below.
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Target Enzyme IC50 Ki
Selectivity (over
ENPP3)

ENPP3 0.15 µM[1] 53.7 nM[2][3] -

ENPP1 41.4 µM[1] Not Available
~276-fold (based on

IC50)

ENPP2 Not Available Not Available Data not available

TNAP Not Available Not Available Data not available

CD73 Not Available Not Available Data not available

NTPDase 1 Not Available Not Available Data not available

NTPDase 2 Not Available Not Available Data not available

NTPDase 3 Not Available Not Available Data not available

CAII Not Available 74.7 nM[2][3] Potent Inhibition

CAIX Not Available 20.3 nM[2][3] Potent Inhibition

Note: IC50 and Ki values are dependent on experimental conditions. The selectivity fold is an

approximation based on the provided IC50 values.

It is reported that ENPP3 Inhibitor 1 is selective for ENPP3 over ENPP2, tissue-nonspecific

alkaline phosphatase (TNAP), ecto-5′-nucleotidase (CD73), and nucleoside triphosphate

diphosphohydrolases 1, 2, and 3[2][3]. However, specific inhibitory concentrations (IC50) or

constants (Ki) to quantify this selectivity are not detailed in the available literature.

Signaling Pathway and Inhibition Logic
The following diagram illustrates the role of ENPP3 in the purinergic signaling pathway and the

point of intervention for ENPP3 Inhibitor 1.
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Inhibition Assay Workflow

1. Prepare Reagents
(Enzyme, Inhibitor, Substrate)

2. Set up 96-well Plate
(Buffer, Inhibitor/Vehicle)

3. Add ENPP3 Enzyme

4. Pre-incubate

5. Initiate Reaction
(Add pNP-5'-TMP)

6. Measure Absorbance
(Kinetic Read)

7. Analyze Data
(Calculate IC50)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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